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Compound of Interest

Compound Name: AZD3147

Cat. No.: B1666214 Get Quote

Essential Safety and Handling Guide for
AZD3147
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

AZD3147, a potent, orally bioavailable dual inhibitor of mTORC1 and mTORC2.[1][2][3] Given

its physiological activity, it is imperative to handle this compound with the appropriate care to

minimize exposure risks.

Hazard Assessment and Personal Protective
Equipment (PPE)
While some suppliers may classify AZD3147 as a non-hazardous substance or mixture, it is

crucial to recognize its high physiological activity and treat it as a hazardous material. The

following personal protective equipment is essential to prevent ingestion, inhalation, and

contact with skin and eyes.[1]

Table 1: Recommended Personal Protective Equipment for Handling AZD3147
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Protection Type Recommended Equipment

Eye and Face Protection

Chemical splash goggles or safety glasses

meeting ANSI Z.87.1 standards. A face shield

should be worn over safety glasses for splash

hazards.[4]

Skin Protection
Chemical-resistant gloves (e.g., disposable

nitrile gloves).[4] A lab coat must be worn.

Respiratory Protection

For operations that may generate dust or

aerosols, a NIOSH-approved respirator is

required.

Protective Clothing
A fully buttoned lab coat and appropriate shoes

that cover the entire foot are mandatory.[4]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol is vital for the safe handling of AZD3147.

Experimental Workflow for Safe Handling
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Preparation

Handling

Cleanup and Disposal

Designate a specific handling area

Gather all required PPE

1.

Don PPE in the correct sequence

2.

Weigh AZD3147 in a ventilated enclosure

3.

Dissolve in an appropriate solvent (e.g., DMSO)

4.

Perform experimental procedures

5.

Decontaminate work surfaces

6.

Doff PPE in the correct sequence

7.

Dispose of waste in designated containers

8.

Click to download full resolution via product page

Caption: Workflow for the safe handling of AZD3147, from preparation to disposal.
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Detailed Methodologies:

Preparation:

Designate a specific area for handling AZD3147, preferably within a chemical fume hood

or other ventilated enclosure.

Assemble all necessary PPE as outlined in Table 1.

Don PPE in the following order: gown, mask or respirator, goggles or face shield, and

gloves.

Handling:

When weighing the solid compound, use a balance inside a ventilated enclosure to avoid

dust inhalation.

AZD3147 is soluble in organic solvents such as ethanol and DMSO.[1] When preparing

solutions, add the solvent to the solid to minimize dust generation.

Conduct all experimental procedures involving AZD3147 within a fume hood.

Cleanup:

Decontaminate all work surfaces with an appropriate cleaning agent after each use.

Doff PPE in an order that minimizes contamination: gloves, goggles or face shield, gown,

and mask or respirator.

Wash hands thoroughly with soap and water after removing PPE.

Disposal Plan: Managing Contaminated Waste
Proper disposal of waste contaminated with AZD3147 is critical to prevent environmental

contamination and accidental exposure.

Logical Relationship for Waste Disposal
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Waste Generation Disposal Pathway

Contaminated Solids
(Gloves, tubes, etc.)

Hazardous Solid Waste Container

Contaminated Liquids
(Solvents, media) Hazardous Liquid Waste Container

Contaminated Sharps
(Needles, glassware) Sharps Container

Click to download full resolution via product page

Caption: Segregation and disposal pathways for AZD3147-contaminated waste.

Disposal Protocols:

Solid Waste: All disposable items contaminated with AZD3147, such as gloves, absorbent

pads, and plasticware, must be placed in a designated hazardous waste container.[5]

Liquid Waste: Unused solutions and contaminated solvents should be collected in a clearly

labeled hazardous chemical waste container. Do not pour this waste down the drain.[5]

Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in a

designated sharps container.[5]

All waste containers must be properly labeled and disposed of in accordance with

institutional and local regulations for hazardous waste.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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